3-(3,4-dimethoxyphenyl)-3-[(4-iodophenyl)amino]-1-(4-methylphenyl)-1-propanone

• IUPAC Name: 3-(3,4-dimethoxyphenyl)-3-(4-iodoanilino)-1-(4-methylphenyl)propan-1-one
• InChI: InChI=1S/C24H24INO3/c1-16-4-6-17(7-5-16)22(27)15-21(26-20-11-9-19(25)10-12-20)18-8-13-23(28-2)24(14-18)29-3/h4-14,21,26H,15H2,1-3H3
• InChI Key: MYHMPXGUUCEOJK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)CC(C2=CC(=C(C=C2)OC)OC)NC3=CC=C(C=C3)I
• Molecular Formula: C24H24INO3
• Molecular Weight: 501.4 g/mol

Description

3-(3,4-dimethoxyphenyl)-3-[(4-iodophenyl)amino]-1-(4-methylphenyl)-1-propanone, also known as 25I-NBOMe, is a synthetic hallucinogen that belongs to the phenethylamine class of compounds. It was first synthesized in 2003 by Ralf Heim at the Free University of Berlin. 25I-NBOMe is a potent agonist of the 5-HT2A receptor, which is responsible for the psychedelic effects of many hallucinogens.

Mechanism of Action

3-(3,4-dimethoxyphenyl)-3-[(4-iodophenyl)amino]-1-(4-methylphenyl)-1-propanone is a potent agonist of the 5-HT2A receptor, which is responsible for the psychedelic effects of many hallucinogens. It also has affinity for other serotonin receptors, including 5-HT2B and 5-HT2C. The exact mechanism of action of this compound is not fully understood, but it is thought to produce its effects by altering the activity of these receptors in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well understood. It is known to produce a range of subjective effects, including altered perception, mood, and thought processes. These effects are thought to be mediated by changes in the activity of serotonin receptors in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(3,4-dimethoxyphenyl)-3-[(4-iodophenyl)amino]-1-(4-methylphenyl)-1-propanone in lab experiments is its potency and selectivity for the 5-HT2A receptor. This allows researchers to study the effects of hallucinogens on this specific receptor with greater precision. However, the use of this compound in lab experiments is limited by its potential for abuse and toxicity.

Future Directions

There are several areas of future research that could be explored with 3-(3,4-dimethoxyphenyl)-3-[(4-iodophenyl)amino]-1-(4-methylphenyl)-1-propanone. One area is the development of new compounds that are more selective for the 5-HT2A receptor and have reduced potential for abuse and toxicity. Another area is the study of the long-term effects of hallucinogens on the brain and behavior, including the potential for therapeutic applications in the treatment of mental health disorders. Additionally, the use of this compound in combination with other drugs could provide insights into the interactions between different neurotransmitter systems in the brain.

Synthesis Methods

The synthesis of 3-(3,4-dimethoxyphenyl)-3-[(4-iodophenyl)amino]-1-(4-methylphenyl)-1-propanone involves the reaction of 2C-I with 4-iodoaniline in the presence of a reducing agent such as sodium borohydride. The resulting intermediate is then reacted with 3,4-dimethoxybenzaldehyde and 4-methylphenylacetone to yield the final product.

Scientific Research Applications

3-(3,4-dimethoxyphenyl)-3-[(4-iodophenyl)amino]-1-(4-methylphenyl)-1-propanone has been used in scientific research to study the effects of hallucinogens on the brain and behavior. It has been shown to produce similar effects to other hallucinogens such as LSD and psilocybin, including altered perception, mood, and thought processes.